Artepillin C
Artepillin C
Artepillin C is a natural product found in Artemisia palustris, Baccharis polyphylla, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
72944-19-5
VCID:
VC20807666
InChI:
InChI=1S/C19H24O3/c1-13(2)5-8-16-11-15(7-10-18(20)21)12-17(19(16)22)9-6-14(3)4/h5-7,10-12,22H,8-9H2,1-4H3,(H,20,21)/b10-7+
SMILES:
CC(=CCC1=CC(=CC(=C1O)CC=C(C)C)C=CC(=O)O)C
Molecular Formula:
C19H24O3
Molecular Weight:
300.4 g/mol
Artepillin C
CAS No.: 72944-19-5
Cat. No.: VC20807666
Molecular Formula: C19H24O3
Molecular Weight: 300.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Artepillin C is a natural product found in Artemisia palustris, Baccharis polyphylla, and other organisms with data available. |
|---|---|
| CAS No. | 72944-19-5 |
| Molecular Formula | C19H24O3 |
| Molecular Weight | 300.4 g/mol |
| IUPAC Name | (E)-3-[4-hydroxy-3,5-bis(3-methylbut-2-enyl)phenyl]prop-2-enoic acid |
| Standard InChI | InChI=1S/C19H24O3/c1-13(2)5-8-16-11-15(7-10-18(20)21)12-17(19(16)22)9-6-14(3)4/h5-7,10-12,22H,8-9H2,1-4H3,(H,20,21)/b10-7+ |
| Standard InChI Key | KABCFARPAMSXCC-JXMROGBWSA-N |
| Isomeric SMILES | CC(=CCC1=CC(=CC(=C1O)CC=C(C)C)/C=C/C(=O)O)C |
| SMILES | CC(=CCC1=CC(=CC(=C1O)CC=C(C)C)C=CC(=O)O)C |
| Canonical SMILES | CC(=CCC1=CC(=CC(=C1O)CC=C(C)C)C=CC(=O)O)C |
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